3,10,13,20,23,30-hexazaheptacyclo[20.8.0.02,11.04,9.012,21.014,19.024,29]triaconta-1(30),2,4,6,8,10,12,14,16,18,20,22,24,26,28-pentadecaene
CAS No.: 214-83-5
Cat. No.: VC8032510
Molecular Formula: C24H12N6
Molecular Weight: 384.4 g/mol
* For research use only. Not for human or veterinary use.
Specification
| CAS No. | 214-83-5 |
|---|---|
| Molecular Formula | C24H12N6 |
| Molecular Weight | 384.4 g/mol |
| IUPAC Name | 3,10,13,20,23,30-hexazaheptacyclo[20.8.0.02,11.04,9.012,21.014,19.024,29]triaconta-1(30),2,4,6,8,10,12,14,16,18,20,22,24,26,28-pentadecaene |
| Standard InChI | InChI=1S/C24H12N6/c1-2-8-14-13(7-1)25-19-20(26-14)22-24(30-18-12-6-5-11-17(18)28-22)23-21(19)27-15-9-3-4-10-16(15)29-23/h1-12H |
| Standard InChI Key | JWBHNEZMQMERHA-UHFFFAOYSA-N |
| SMILES | C1=CC=C2C(=C1)N=C3C4=NC5=CC=CC=C5N=C4C6=NC7=CC=CC=C7N=C6C3=N2 |
| Canonical SMILES | C1=CC=C2C(=C1)N=C3C4=NC5=CC=CC=C5N=C4C6=NC7=CC=CC=C7N=C6C3=N2 |
Introduction
The compound 3,10,13,20,23,30-hexazaheptacyclo[20.8.0.02,11.04,9.012,21.014,19.024,29]triaconta-1(30),2,4,6,8,10,12,14,16,18,20,22,24,26,28-pentadecaene is a highly complex organic molecule characterized by its heptacyclic structure and multiple nitrogen atoms integrated into its framework. This compound is of significant interest in organic and medicinal chemistry due to its unique structural properties and potential applications in drug development and materials science.
Synthetic Routes
The synthesis of this compound involves multi-step organic reactions aimed at forming the heptacyclic framework:
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Cyclization Reactions: Precursor molecules undergo cyclization under controlled conditions to form the seven-ring system.
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Catalysts: Strong acids or bases are commonly employed as catalysts.
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Reaction Conditions: High temperatures and pressures are often required to ensure successful formation of the desired structure.
Industrial Production
Industrial-scale synthesis is rare due to the complexity of the process:
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Continuous flow reactors may be used for scalability.
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Advanced purification methods such as chromatography are employed to isolate the compound.
Chemical Reactivity
The compound exhibits diverse chemical reactivity due to its nitrogen-rich structure and conjugated system:
| Reaction Type | Description |
|---|---|
| Oxidation | Reacts with oxidizing agents like potassium permanganate to form oxidized derivatives. |
| Reduction | Reduction with agents such as lithium aluminum hydride yields reduced analogs with altered properties. |
| Substitution | Undergoes nucleophilic or electrophilic substitution reactions depending on reaction conditions. |
Reaction conditions such as solvent choice and temperature play a critical role in determining the reaction pathways.
Chemistry
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Used as a model compound for studying heptacyclic structures.
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Serves as a precursor for synthesizing more complex molecules.
Biology
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Investigated for potential interactions with biological macromolecules due to its nitrogen-rich structure.
Medicine
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Explored for anticancer activity through mechanisms such as apoptosis induction and inhibition of tumor growth.
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Potential antimicrobial applications against bacterial and fungal pathogens.
Materials Science
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Utilized in the development of advanced materials due to its unique electronic properties.
Biological Activity
Preliminary studies suggest that this compound has promising biological properties:
| Activity Type | Details |
|---|---|
| Anticancer Activity | Induces apoptosis in cancer cells and inhibits tumor growth in vivo models. |
| Antimicrobial Effects | Effective against Gram-positive and Gram-negative bacteria; antifungal properties under study. |
Further research is required to fully elucidate its biological mechanisms and therapeutic potential.
Comparison with Similar Compounds
| Compound Name | Key Differences |
|---|---|
| Diquinoxalino[2,3-a2’,3’-c]phenazine | Similar heptacyclic structure but different functional groups. |
| Hexaazatrinaphthylene | Contains six nitrogen atoms but exhibits a different ring arrangement and reactivity. |
The unique arrangement of rings and nitrogen atoms in this compound distinguishes it from related molecules.
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